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Compound of Interest

Compound Name:
Phosphoric acid, dodecyl diphenyl

ester

CAS No.: 27460-02-2

Cat. No.: B1266123

Get Quote

Disclaimer: Specific experimental data on the environmental persistence of dodecyl diphenyl

phosphate is limited in publicly available scientific literature. Therefore, this guide utilizes data

from structurally similar aryl phosphates, such as isodecyl diphenyl phosphate and triphenyl

phosphate, as surrogates to provide an informed overview. All data presented should be

interpreted with this consideration.

This technical guide provides a comprehensive overview of the environmental persistence of

dodecyl diphenyl phosphate, focusing on its biodegradation, hydrolysis, and photolysis. It is

intended for researchers, scientists, and drug development professionals who require a

detailed understanding of the environmental fate of this compound.

Physicochemical Properties
Understanding the physicochemical properties of a substance is crucial for predicting its

environmental distribution and fate. Due to the limited data on dodecyl diphenyl phosphate,

properties for the closely related isodecyl diphenyl phosphate are presented below.
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Property Value Reference

Molecular Formula C22H31O4P [1]

Molecular Weight 390.5 g/mol [2]

Physical State Clear, oily liquid [2]

Water Solubility 0.011 mg/L [2]

Vapor Pressure 5.08 × 10⁻⁵ Pa at 25°C [2]

Log Kow (Octanol-Water

Partition Coefficient)
5.44 [1]

Henry's Law Constant
1.8 Pa m³/mol at 25°C

(estimated)
[2]

Environmental Persistence Data
The environmental persistence of dodecyl diphenyl phosphate is determined by the rates of its

degradation through biological and abiotic processes. The following tables summarize available

data for surrogate aryl phosphates.

Biodegradation
Biodegradation is a key process in the environmental breakdown of organic compounds. Aryl

phosphates are generally considered to be biodegradable, although the rate can vary

depending on environmental conditions and microbial populations.
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Surrogate
Compound

Test System Degradation Time Reference

Triphenyl

Phosphate

River Die-Away

Test
100% 3 days [3]

Triphenyl

Phosphate

OECD 301C

(Ready

Biodegradability)

90% 28 days [3]

Triphenyl

Phosphate

Anaerobic River

Sediment

31.1% (primary

degradation)
3 days [3]

Triphenyl

Phosphate

Anaerobic River

Sediment

89.7% (primary

degradation)
40 days [3]

Cresyl Diphenyl

Phosphate
Biotic/Aerobic

0% (Not readily

biodegradable)
Not Specified [4]

Hydrolysis
Hydrolysis is a significant abiotic degradation pathway for phosphate esters in the aquatic

environment. The rate of hydrolysis is pH-dependent.

Surrogate
Compound

pH Half-life (t½) Temperature Reference

Triphenyl

Phosphate
5 >28 days 25°C [3]

Triphenyl

Phosphate
7 19 days 25°C [3]

Triphenyl

Phosphate
9 3 days 25°C [3]

Photolysis
Direct photolysis can contribute to the degradation of chemicals in surface waters and the

atmosphere. However, triphenyl phosphate is not expected to be susceptible to direct
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photolysis by sunlight as it does not absorb light at wavelengths greater than 290 nm[3]. The

atmospheric half-life of vapor-phase triphenyl phosphate is estimated to be 12 hours due to

reaction with hydroxyl radicals[3].

Experimental Protocols
Standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD) are widely accepted for assessing the environmental persistence of

chemicals.

Biodegradation Testing
OECD 301: Ready Biodegradability

This series of tests is designed to determine if a chemical is readily biodegradable under

aerobic conditions. A common method is the CO2 Evolution Test (OECD 301B).

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in

the dark or diffuse light. The degradation is followed by the measurement of the CO2

produced.

Inoculum: Activated sludge from a sewage treatment plant treating predominantly domestic

sewage.

Test Concentration: Typically 10-20 mg/L of the test substance.

Duration: 28 days.

Analysis: The amount of CO2 produced is measured at regular intervals and is expressed as

a percentage of the theoretical maximum CO2 (ThCO2).

Pass Criteria: A substance is considered readily biodegradable if it reaches a 60% ThCO2

plateau within a 10-day window during the 28-day test period.

Hydrolysis Testing
OECD 111: Hydrolysis as a Function of pH
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This guideline describes a tiered approach to determine the rate of abiotic hydrolysis of

chemicals.

Principle: The chemical is dissolved in sterile aqueous buffer solutions at different pH values

(typically 4, 7, and 9) and incubated in the dark at a constant temperature.

Tier 1: Preliminary Test: Conducted at 50°C for 5 days to quickly assess hydrolytic stability. If

less than 10% degradation occurs at all pH values, the substance is considered

hydrolytically stable.

Tier 2: Higher Tier Studies: If significant hydrolysis occurs in Tier 1, further testing is

conducted at a lower, environmentally relevant temperature (e.g., 25°C) to determine the

hydrolysis rate constant and half-life.

Analysis: The concentration of the test substance is measured at appropriate time intervals

using a suitable analytical method (e.g., HPLC, GC).

Data Interpretation: The hydrolysis rate constant (k) and the half-life (t½) are calculated for

each pH.

Photolysis Testing
OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis

This guideline assesses the potential for direct degradation of a chemical by sunlight in water.

Principle: A solution of the test substance in pure, buffered water is exposed to a light source

that simulates natural sunlight. The concentration of the test substance is monitored over

time.

Light Source: A filtered xenon arc lamp is typically used to simulate the solar spectrum

(wavelengths > 290 nm).

Controls: Dark controls (samples incubated under the same conditions but protected from

light) are run in parallel to account for any non-photolytic degradation (e.g., hydrolysis).

Test Conditions: The test is conducted at a constant, controlled temperature.
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Analysis: The concentration of the test substance and any major transformation products are

measured over time.

Data Interpretation: The photolysis rate constant and the environmental half-life are

calculated. The quantum yield can also be determined to estimate photolysis rates under

different environmental conditions.

Visualizations
Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

